Cas no 2137645-08-8 (2-(3-Azido-5-methylthiophen-2-yl)acetic acid)

• Product Name: 2-(3-Azido-5-methylthiophen-2-yl)acetic acid
• CAS No: 2137645-08-8
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 5263083
• PubChem ID: 165800297
• Update Time: 2025-05-23

2-(3-Azido-5-methylthiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-649430
• 2-(3-azido-5-methylthiophen-2-yl)acetic acid
• 2137645-08-8
• 2-(3-Azido-5-methylthiophen-2-yl)acetic acid

• Inchi： 1S/C7H7N3O2S/c1-4-2-5(9-10-8)6(13-4)3-7(11)12/h2H,3H2,1H3,(H,11,12)
• InChI Key： OGRPZJUSLNAWDP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1CC(=O)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 197.02589765g/mol
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.9Ų

Additional information on 2-(3-Azido-5-methylthiophen-2-yl)acetic acid

2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid: A Comprehensive Overview

2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid, with the CAS number 2137645-08-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with an azide group and a methyl group, as well as an acetic acid moiety. The combination of these functional groups makes it a versatile building block for various applications in drug discovery, material synthesis, and chemical research.

The thiophene ring in 2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid is a key structural feature that contributes to its electronic properties. Thiophene, being an aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. The presence of the azide group (-N₃) introduces additional reactivity, making this compound a valuable substrate for click chemistry reactions. Click chemistry, particularly the azide–alkyne cycloaddition (CuAAC), has become a cornerstone in modern organic synthesis due to its high efficiency and selectivity. This compound's azide functionality allows it to serve as a starting material for the synthesis of complex molecules with potential applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of 2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid in drug discovery. The acetic acid moiety provides an acidic hydrogen, which can be deprotonated under physiological conditions, making this compound a candidate for protonatable drugs. Additionally, the methyl group on the thiophene ring enhances the compound's lipophilicity, which is crucial for drug bioavailability. Researchers have explored the use of this compound as a precursor for developing anti-inflammatory agents and anticancer drugs. For instance, studies have shown that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

In the realm of materials science, 2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid has been utilized in the synthesis of conductive polymers and self-healing materials. The azide group enables the formation of robust covalent bonds through click chemistry reactions, which are essential for creating durable and functional materials. Recent advancements in 3D printing technologies have leveraged this compound to develop novel materials with tailored mechanical and electrical properties. These materials hold potential applications in electronics, aerospace, and biomedical engineering.

The synthesis of 2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the thiophene derivative through sulfurization reactions followed by substitution to introduce the azide group. The final step involves introducing the acetic acid moiety through nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, making this compound readily available for various applications.

In conclusion, 2-(3-Azido-5-Methylthiophen-2-yl)Acetic Acid, CAS number 2137645-08-8, is a versatile compound with significant potential in drug discovery, materials science, and chemical research. Its unique structure and functional groups make it an invaluable tool for synthesizing complex molecules with diverse applications. As research continues to uncover new uses for this compound, it is poised to play a pivotal role in advancing modern science and technology.